N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C22H28N2O5S/c1-16(2)30(27,28)20-5-3-17(4-6-20)13-21(25)23-14-18-7-10-24(11-8-18)22(26)19-9-12-29-15-19/h3-6,9,12,15-16,18H,7-8,10-11,13-14H2,1-2H3,(H,23,25)
• InChI Key: KUFGWZQFQMYSDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NCC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H28N2O5S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Novel Derivatives

Research in the field of chemistry has led to the development of novel derivatives that include the core structure of the specified compound. Studies have synthesized various compounds to explore their potential applications, particularly in the pharmaceutical domain. For instance, compounds have been designed with the anticipation that they could exhibit significant antidepressant and antianxiety activities based on their chemical structures. These activities were assessed through pharmacological evaluations using animal models, which showed promising results for some derivatives (J. Kumar et al., 2017).

Pharmacological Evaluation

Several studies have evaluated the pharmacological properties of compounds structurally related to the specified acetamide derivative. These compounds have been investigated for their potential as enzyme inhibitors, with a focus on enzymes such as acetylcholinesterase and butyrylcholinesterase. The goal is to explore their utility in treating conditions associated with enzyme dysfunction. For example, certain N-substituted derivatives have shown promising activity against these enzymes, highlighting their potential therapeutic value (H. Khalid et al., 2014).

Biological Activities and Applications

Research has not only focused on the synthesis of these compounds but also on their biological activities, including antibacterial properties. The antimicrobial activity of N-substituted derivatives has been studied, revealing moderate to significant effects against various bacterial strains. This suggests the potential application of these compounds in developing new antibacterial agents (H. Khalid et al., 2016).

Methodological Developments

Beyond pharmacological and biological evaluations, research has also contributed to methodological advancements. For example, high-performance liquid chromatography (HPLC) methods have been developed and validated for the determination of specific derivatives in pharmaceutical formulations, enhancing the precision and reliability of pharmaceutical analysis (B. Varynskyi et al., 2017).